2-(2,5-dimethylphenoxy)-N-((6-methylpyrimidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C16H19N3O2/c1-11-4-5-12(2)15(6-11)21-9-16(20)17-8-14-7-13(3)18-10-19-14/h4-7,10H,8-9H2,1-3H3,(H,17,20)
• InChI Key: PJVOBKKNERGXMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NCC2=NC=NC(=C2)C
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

2-(2,5-dimethylphenoxy)-N-((6-methylpyrimidin-4-yl)methyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DMMA or simply as compound 1. DMMA is a member of the acetamide family of compounds and has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Antimicrobial Activity

2-(2,5-dimethylphenoxy)-N-((6-methylpyrimidin-4-yl)methyl)acetamide, and similar compounds, have been synthesized for various purposes, including antimicrobial activity. For instance, a series involving pyrimidinones and oxazinones derivatives demonstrated significant antimicrobial properties. These compounds, synthesized using different starting materials like citrazinic acid, have shown good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Novel Inhibitors and Synthetic Routes

Another study presented the synthesis of a novel and selective five-lipoxygenase activity protein (FLAP) inhibitor, which showcases the potential of compounds within this chemical class for developing pharmacologically active agents. The synthesis involved advanced labeling techniques, indicating its value in drug development and research into inflammatory processes (Latli et al., 2015).

Chemical Reactions and Mechanisms

Research has also focused on the reaction mechanisms involving similar compounds. One study examined the reactions of amidines of aliphatic carboxylic acids with dimethyl acetylenedicarboxylate, leading to various pyrimidine derivatives. These studies highlight the versatility and reactivity of these compounds, contributing to the understanding of heterocyclic chemistry (Prikazchikova et al., 1977).

Potential Pesticides

Compounds closely related to 2-(2,5-dimethylphenoxy)-N-((6-methylpyrimidin-4-yl)methyl)acetamide have been characterized for their potential as pesticides. X-ray powder diffraction studies of N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide showcased their promise in pest control applications, underscoring the broad utility of this chemical class in developing new agrochemicals (Olszewska et al., 2011).